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Monohydrate

Cat. No.: B1684430 Get Quote

Introduction

Nilotinib Hydrochloride Monohydrate is a potent and selective inhibitor of the Bcr-Abl

tyrosine kinase, widely used in cancer research and for the treatment of chronic myeloid

leukemia (CML).[1][2] Accurate and consistent preparation of stock solutions is critical for

obtaining reliable and reproducible results in downstream cellular and biochemical assays.

Nilotinib hydrochloride monohydrate exhibits pH-dependent aqueous solubility, being

practically insoluble in solutions with a pH of 4.5 or higher.[1][3][4][5] Consequently, Dimethyl

Sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock solutions

for research purposes.[3] This document provides a comprehensive protocol for the

preparation, storage, and handling of Nilotinib Hydrochloride Monohydrate stock solutions

using anhydrous DMSO.

Quantitative Data Summary
The physical, chemical, and solubility properties of Nilotinib Hydrochloride Monohydrate are

summarized below.

Table 1: Physicochemical Properties and Solubility
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Property Value References

Chemical Name

4-methyl-N-[3-(4-methyl-
1H-imidazol-1-yl)-5-
(trifluoromethyl)phenyl]-3-
[[4-(3-pyridinyl)-2-
pyrimidinyl]amino]-
benzamide,
monohydrochloride,
monohydrate

[4]

Molecular Formula C₂₈H₂₂F₃N₇O·HCl·H₂O [4]

Molecular Weight 583.99 g/mol [3][5][6]

Appearance
White to slightly yellowish to

slightly greenish yellow powder
[1][4][5]

Solubility in DMSO
≥50 mg/mL. Soluble up to 100

mg/mL (171.23 mM).
[3][7]

Solubility in Water

Practically insoluble (pH-

dependent; solubility

decreases as pH increases)

[4][5][7]

| Solubility in Ethanol | Sparingly soluble to insoluble |[4][5][7] |

Experimental Protocol
This protocol details the steps for preparing a 10 mM stock solution of Nilotinib Hydrochloride
Monohydrate in DMSO. The same procedure can be adapted for other concentrations by

adjusting the mass of the compound accordingly.

Materials and Equipment

Nilotinib Hydrochloride Monohydrate powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance
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Sterile microcentrifuge tubes or amber vials

Vortex mixer

Sonicator bath (optional, for aiding dissolution)

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Protocol Steps

1. Calculation of Required Mass

To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) × Final Volume (mL) × Molecular Weight ( g/mol ) /

1000

Example for a 10 mM Stock Solution in 1 mL:

Mass (mg) = 10 mM × 1 mL × 583.99 g/mol / 1000

Mass (mg) = 5.84 mg

2. Reconstitution Procedure

Preparation: Bring the Nilotinib Hydrochloride Monohydrate powder and anhydrous

DMSO to room temperature before opening to prevent moisture absorption.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the calculated amount of Nilotinib powder (e.g., 5.84 mg) into the tared tube.[3]

Solvent Addition: Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the tube

containing the powder.[3] It is recommended to use fresh, high-purity DMSO, as absorbed

moisture can reduce the compound's solubility.[7]

Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely

dissolved.[3] If dissolution is slow, brief sonication or gentle warming in a water bath (not

exceeding 37°C) can be used to facilitate the process.[2][3]
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Visual Inspection: Visually confirm that the solution is clear and free of any particulate matter

before proceeding.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile, light-

protected tubes.[3]

Storage and Stability
Proper storage is essential to maintain the integrity and activity of the compound and its stock

solution.

Table 2: Storage and Stability Guidelines

Form
Storage
Temperature

Recommended
Duration

Key
Consideration
s

References

Solid Powder -20°C
Up to 24-36
months

Protect from
light. Store in
a tightly
sealed
container.

[3][7]

DMSO Stock

Solution
-20°C Up to 3 months

Aliquot to avoid

freeze-thaw

cycles. Protect

from light.

[3]

| DMSO Stock Solution | -80°C | Up to 12 months | Aliquot to avoid freeze-thaw cycles. Protect

from light. |[7] |

Visualizations
Workflow and Mechanism of Action

The following diagrams illustrate the experimental workflow for preparing the stock solution and

the inhibitory action of Nilotinib.
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1. Calculate Required Mass

2. Weigh Nilotinib Powder

3. Add Anhydrous DMSO

4. Dissolve Completely
(Vortex/Sonicate)

5. Aliquot into Single-Use Tubes

6. Store at -20°C to -80°C

Click to download full resolution via product page

Caption: Workflow for Nilotinib Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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